N-(2,5-dimethylphenyl)-1-((3-nitrobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1-[(3-nitrophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O5/c1-14-8-9-15(2)19(11-14)22-20(25)18-7-4-10-23(21(18)26)29-13-16-5-3-6-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: SMMKCBUCAPUHQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=CN(C2=O)OCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol

Description

N-(2,5-dimethylphenyl)-1-((3-nitrobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.399. The purity is usually 95%.
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Scientific Research Applications

Radiosensitizers and Cytotoxins

Research on nitrothiophene derivatives, including those with similar structural components to the specified compound, has explored their potential as radiosensitizers and selective cytotoxins. These compounds have been synthesized and evaluated in vitro for their ability to enhance the sensitivity of hypoxic mammalian cells to radiation and act as bioreductively activated cytotoxins. The studies have shown that compounds with strong tertiary amine bases or oxiranes in their side chain exhibit potent radiosensitizing properties, suggesting a potential application in enhancing cancer radiotherapy efficacy (Threadgill et al., 1991).

Polymer Science

In polymer science, the creation of light-switchable polymers from cationic to zwitterionic forms has been investigated. These polymers, synthesized using components with functionalities similar to the specified compound, exhibit photolabile properties. Upon UV irradiation, they transition to a non-toxic zwitterionic form, demonstrating applications in controlled DNA release and antibacterial surfaces. This research opens avenues for developing smart materials in biotechnology and medicine (Sobolčiak et al., 2013).

Antidepressant and Nootropic Agents

The synthesis and pharmacological evaluation of compounds structurally related to the inquiry have shown potential as antidepressant and nootropic agents. These studies highlight the versatility of the dihydropyridine core in designing compounds with significant central nervous system (CNS) activity, offering insights into developing new therapeutic agents for mental health conditions (Thomas et al., 2016).

Electrochromic Materials

Research into the synthesis and characterization of novel aromatic polyamides with polyalicyclic cardo groups, leveraging structural analogs of the specified compound, has contributed to the development of materials with high thermal stability and glass transition temperatures. These materials are of interest for applications in electrochromic devices, highlighting the compound's relevance in advanced material science and engineering (Hsiao et al., 1999).